Smolecule

Root Cause Analysis & Performance Maximization
Specifications & Pricing

Itacitinib treatment-emergent adverse events

fatigue nausea

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 1334298-90-6
Cat. No.: S531018

Compound Focus: Itacitinib

Get Quote

Incidence of Fatigue and Nausea with Itacitinib

The following table consolidates data from multiple clinical trials on the frequency of fatigue and nausea [1]

[2] [3].
Study Population & Fatigue Nausea Reported Grade 3/4  Source
Regimen Incidence Incidence Events (Clinical Trial)
Advanced Solid Tumors  Most common  Information Grade 3/4 fatigue NCT01858883

(Itacitinib + nab-paclitaxel
+ gemcitabine)

Advanced Solid Tumors

(Itacitinib + Epacadostat)

Myelofibrosis (Itacitinib +
Ruxaolitinib)

grade 3/4
toxicity [1]

Most common
TEAE [2]

Common
TEAE (n=8/23
patients) [3]

not specified

Most
common
TEAE [2]

Information
not specified

occurred [1]

Primarily low-grade

(Grade 1/2) [2]

Grade =3 fatigue

[1]

-[2]

[3]

(n=3/23 patients) [3]
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Study Population & Fatigue Nausea Reported Grade 3/4  Source
Regimen Incidence Incidence Events (Clinical Trial)
Relapsed/Refored B-cell Information not Information Monotherapy: No NCT01905813
Lymphomas specified not specified  DLTs; Combination: [4]
(INCB040093 # Itacitinib) Manageable safety

profile [4]

Frequently Asked Questions for Researchers

Here are answers to common questions you might encounter when designing trials or managing patients on

itacitinib.

e What is the proposed mechanism behind itacitinib-induced fatigue and nausea? Itacitinib is a
selective JAK1 inhibitor [1] [5]. JAK1 is a critical kinase for signaling pathways of multiple
cytokines, including those involved in inflammation and immune responses [6]. Inhibition of JAK1 is
the intended mechanism for its anti-cancer and anti-inflammatory effects, but it can also disrupt
cytokine signaling that regulates normal physiological processes, potentially leading to side effects like

fatigue and nausea [5] [6].

e How should fatigue and nausea be monitored and managed in trial participants?

o Assessment: Consistently use standardized grading tools like the Common Terminology
Criteria for Adverse Events (CTCAE) to track the severity and trajectory of these events.

o Management: For low-grade (Grade 1/2) events, proactive supportive care is recommended.
This can include advising patients on energy conservation techniques, ensuring adequate
hydration, and managing nausea with antiemetic medications [2].

o Dose Modification: For persistent or more severe (Grade =3) fatigue, consult the study
protocol for guidance on dose interruptions, reductions, or other management strategies [1] [3].

e Are these adverse events more common with itacitinib combinations? Fatigue has been frequently
reported across various regimens, including itacitinib monotherapy and combinations with
chemotherapy, PI3K¢ inhibitors, or IDO1 inhibitors [2] [3] [4]. Nausea is also commonly observed in
combination therapies [2]. The contribution of concomitant drugs must be considered when attributing

causality.
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o Is there a known relationship between dose and the incidence of these AEs? Evidence suggests a
potential relationship. In a phase Ib/Il study, a higher dose of itacitinib (300 mg) combined with
chemotherapy led to high rates of discontinuation and toxicity, prompting a dose reduction to 200 mg
in a subsequent cohort, which was better tolerated [1]. This indicates that managing these AEs may

involve finding the optimal pharmacologically active dose.

Itacitinib Mechanism of Action and Adverse Event
Pathway

The following diagram illustrates the hypothesized biological pathway linking JAK1 inhibition to the

emergence of fatigue and nausea, which can be useful for understanding the underlying biology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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